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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole
CAS No.: 119291-22-4
Cat. No.: B049434
Get Quote
. J

Technical Monograph: 1-(2-Bromoethyl)-1H-
pyrazole

Status: Commercially Available (Make-to-Order / Low Stock) CAS: 119291-22-4 (Free Base) |
1955531-53-9 (Hydrobromide)[1]

Executive Summary

1-(2-Bromoethyl)-1H-pyrazole is a specialized heterocyclic building block used primarily in the
development of kinase inhibitors (e.g., pyrazolo[3,4-b]pyridines) and as a linker in fragment-
based drug discovery (FBDD).[1] While commercially listed, it is frequently a "make-on-
demand" item due to its intrinsic instability as a free base (polymerization/quaternization risk).

[1]

Strategic Recommendation: For small-scale discovery (<59), purchasing the hydrobromide salt
is recommended to ensure shelf-stability.[1] For process-scale (>100g), in-house synthesis via
the 1,2-dibromoethane route is often more cost-effective and allows for immediate
consumption, mitigating degradation risks.[1]
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Chemical Profile & Specifications

Property Specification

IUPAC Name 1-(2-Bromoethyl)-1H-pyrazole

Molecular Formula CsH7BrN2

Molecular Weight 175.03 g/mol

Appearance Colorless to light yellow liquid (Free Base)
Boiling Point 80-82 °C @ 2 Torr

Density ~1.55 g/cm?3

Soluble in DCM, MeOH, DMSO; slightly soluble

Solubility in water.[1]

High Risk. Free base darkens and polymerizes

Stability
at RT.[1] Store at -20°C.

Sourcing Landscape: Make vs. Buy

The commercial availability of this compound is often overstated in aggregator databases.[1]
Real-time inventory analysis reveals a distinct split between "catalog listing" and "physical
stock."[1]

Commercial Suppliers[1]

e Primary Vendors: BLD Pharm, Enamine, Combi-Blocks, Santa Cruz Biotechnology.[1]
» Typical Lead Time: 2—4 weeks (often synthesized upon order).[1]
e Cost Tier: High (

300 per 59) due to handling requirements.[1]

The "Make vs. Buy" Decision Matrix

Researchers should evaluate their specific needs using the logic flow below.
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Figure 1: Decision matrix for sourcing 1-(2-bromoethyl)-1H-pyrazole based on quantity and
timeline.

Synthesis & Manufacturing Protocols

If commercial sourcing is non-viable, the compound can be synthesized.[1] Two primary routes
exist: Direct Alkylation (Process A) and Hydroxyl Conversion (Process B).[1]

Method A: Direct Alkylation (The "Process" Route)

This method is faster but requires strict stoichiometry control to prevent the formation of the bis-
pyrazole dimer.[1]

» Reagents: 1H-Pyrazole, 1,2-Dibromoethane (Excess), K2COs, Acetonitrile (ACN).[1]

o Key Insight: Using a 3-5 fold molar excess of 1,2-dibromoethane is critical.[1] It acts as both
reactant and solvent to statistically favor mono-alkylation [1].[1]

Protocol:
o Dissolve 1H-pyrazole (1.0 eq) in ACN.
e Add K2COs (2.0 eq) and 1,2-dibromoethane (4.0 eq).

e Reflux for 12—-16 hours.[1] Monitor by TLC (EtOAc/Hexane).[1]
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o Workup: Filter solids. Concentrate filtrate.[1] The excess dibromide must be removed via
high-vacuum distillation (it boils lower than the product).[1]

 Purification: Column chromatography (SiOz, 0 - 30% EtOAc in Hexanes).

Method B: The Alcohol Conversion (The "Clean" Route)

Preferred for high-purity applications where trace dimer contamination is unacceptable.[1]

o Step 1: Alkylate pyrazole with 2-bromoethanol (or ethylene carbonate) to yield 1-(2-
hydroxyethyl)pyrazole.[1]

e Step 2: Convert alcohol to bromide using PBrs or CBrs/PPhs (Appel reaction).[1]
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Figure 2: Synthetic pathways comparing direct alkylation (Route A) vs. stepwise

functionalization (Route B).

Quality Control & Stability

Analytical Markers
* 1H NMR (CDCIs): Look for the distinct triplet patterns of the ethyl linker.

o ~4.5 ppm (t, 2H, N-CH2).[1]
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o ~3.7 ppm (t, 2H, CH2-Br).[1]
o Aromatic protons: ~7.5 (d), 7.4 (d), 6.3 (t).[1]

o Impurity Flag: If you see a single triplet at ~4.6 ppm integrating for 4H, you have formed the
symmetric dimer (1,2-di(pyrazol-1-yl)ethane).[1]

Stability Warning

The free base is an alkylating agent that can undergo intermolecular quaternization upon
storage, forming non-volatile oligomers.[1]

o Storage: Store neat liquid at -20°C under Argon.

 Stabilization: If not using immediately, convert to the Hydrobromide (HBr) salt by treating the
ethereal solution with HBr/Acetic acid.[1] The salt is a stable solid [2].[1]

Applications in Drug Discovery[2][3]

This molecule serves as a "warhead linker" or a scaffold extender.[1]

» Kinase Inhibitors: Used to introduce the ethyl-pyrazole moiety into ATP-competitive inhibitors
(e.g., Pyrazolo[3,4-b]pyridines) targeting kinases like BTK or JAK [3].[1]

o Fragment Linking: The bromo-ethyl group acts as a standard electrophile for SN2 coupling
with amines, thiols, or phenols in fragment merging strategies.[1]
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e PubChem Compound Summary. "1-(2-bromoethyl)-1H-pyrazole (CID 642215)."[1] National
Center for Biotechnology Information.[1] [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-(2-bromoethyl)-1H-pyrazole | C5SH7BrN2 | CID 642215 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. pubs.acs.org [pubs.acs.org]

¢ To cite this document: BenchChem. [Commercial availability of 1-(2-bromoethyl)-1H-
pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049434/docs#commercial-availability-of-1-2-
bromoethyl-1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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